![molecular formula C28H31N5OS B2414046 9-(4-Butoxyphenyl)-3-((4-(tert-butyl)benzyl)thio)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazine CAS No. 1326838-53-2](/img/no-structure.png)
9-(4-Butoxyphenyl)-3-((4-(tert-butyl)benzyl)thio)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazine
Overview
Description
9-(4-Butoxyphenyl)-3-((4-(tert-butyl)benzyl)thio)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazine is a useful research compound. Its molecular formula is C28H31N5OS and its molecular weight is 485.65. The purity is usually 95%.
BenchChem offers high-quality 9-(4-Butoxyphenyl)-3-((4-(tert-butyl)benzyl)thio)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-(4-Butoxyphenyl)-3-((4-(tert-butyl)benzyl)thio)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazine including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '9-(4-Butoxyphenyl)-3-((4-(tert-butyl)benzyl)thio)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazine' involves the synthesis of two key intermediates, which are then coupled together to form the final product. The first intermediate is 4-(tert-butyl)benzylthiol, which is then reacted with 3-amino-5-butoxy-1H-pyrazole to form the second intermediate, 3-((4-(tert-butyl)benzyl)thio)pyrazolo[1,5-a][1,2,4]triazole. This intermediate is then coupled with 9-bromo-4-(tert-butyl)pyrazolo[1,5-a]pyrazine to form the final product.", "Starting Materials": [ "4-(tert-butyl)benzyl chloride", "sodium hydrosulfide", "3-amino-5-butoxy-1H-pyrazole", "9-bromo-4-(tert-butyl)pyrazolo[1,5-a]pyrazine", "potassium carbonate", "acetonitrile", "dimethylformamide", "triethylamine", "diethyl ether" ], "Reaction": [ "4-(tert-butyl)benzyl chloride is reacted with sodium hydrosulfide in the presence of potassium carbonate and acetonitrile to form 4-(tert-butyl)benzylthiol.", "3-amino-5-butoxy-1H-pyrazole is reacted with 4-(tert-butyl)benzylthiol in the presence of dimethylformamide and triethylamine to form 3-((4-(tert-butyl)benzyl)thio)pyrazolo[1,5-a][1,2,4]triazole.", "3-((4-(tert-butyl)benzyl)thio)pyrazolo[1,5-a][1,2,4]triazole is reacted with 9-bromo-4-(tert-butyl)pyrazolo[1,5-a]pyrazine in the presence of potassium carbonate and diethyl ether to form the final product, 9-(4-Butoxyphenyl)-3-((4-(tert-butyl)benzyl)thio)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazine." ] } | |
CAS RN |
1326838-53-2 |
Product Name |
9-(4-Butoxyphenyl)-3-((4-(tert-butyl)benzyl)thio)pyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazine |
Molecular Formula |
C28H31N5OS |
Molecular Weight |
485.65 |
IUPAC Name |
11-(4-butoxyphenyl)-5-[(4-tert-butylphenyl)methylsulfanyl]-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,4,7,10-pentaene |
InChI |
InChI=1S/C28H31N5OS/c1-5-6-17-34-23-13-9-21(10-14-23)24-18-25-26-29-30-27(32(26)15-16-33(25)31-24)35-19-20-7-11-22(12-8-20)28(2,3)4/h7-16,18H,5-6,17,19H2,1-4H3 |
InChI Key |
ATNQIPJBSSALLT-UHFFFAOYSA-N |
SMILES |
CCCCOC1=CC=C(C=C1)C2=NN3C=CN4C(=NN=C4SCC5=CC=C(C=C5)C(C)(C)C)C3=C2 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-N-(6-acetamido-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-(methylthio)benzamide](/img/structure/B2413974.png)
![3-((5-((2,5-dimethylbenzyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one](/img/structure/B2413979.png)
![N-[2-(2,5-dimethyl-1H-indol-3-yl)ethyl]-4-fluorobenzenesulfonamide](/img/structure/B2413983.png)
![N-(1-Aminospiro[3.3]heptan-3-yl)-5-(trifluoromethyl)-1,3-thiazole-4-carboxamide;hydrochloride](/img/structure/B2413985.png)
![N-(1,3-benzodioxol-5-ylmethyl)-2-[2-(4-ethylpiperazin-1-yl)-7-oxo[1,3]thiazolo[4,5-d]pyrimidin-6(7H)-yl]acetamide](/img/structure/B2413986.png)